(E)-N-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-3-(4-fluorophenyl)acrylamide

• IUPAC Name: (E)-N-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-3-(4-fluorophenyl)prop-2-enamide
• InChI: InChI=1S/C18H16FN5O/c1-12-9-13(2)24(23-12)17-10-16(20-11-21-17)22-18(25)8-5-14-3-6-15(19)7-4-14/h3-11H,1-2H3,(H,20,21,22,25)/b8-5+
• InChI Key: NOAAVMMDEPVCAX-VMPITWQZSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC=NC(=C2)NC(=O)C=CC3=CC=C(C=C3)F)C
• Isomeric SMILES: CC1=CC(=NN1C2=NC=NC(=C2)NC(=O)/C=C/C3=CC=C(C=C3)F)C
• Molecular Formula: C18H16FN5O
• Molecular Weight: 337.4 g/mol
• CAS No.: 1428382-08-4

Description

(E)-N-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-3-(4-fluorophenyl)acrylamide is a useful research compound. Its molecular formula is C18H16FN5O and its molecular weight is 337.358. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Research has explored the synthesis of novel compounds related to (E)-N-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-3-(4-fluorophenyl)acrylamide and evaluated their biological activities. Notably, the synthesis and antitumor activity of pyrimidiopyrazole derivatives have been investigated, demonstrating significant in vitro antitumor activity against HepG2 cell lines. Molecular docking and DFT studies further elucidate the interaction mechanisms and molecular stability of these compounds (Fahim et al., 2019).

Heterocyclic Compound Synthesis

The utility of related acrylamides in synthesizing diverse heterocyclic compounds has been highlighted. For example, the synthesis of 2H-Pyran-2-ones and fused pyran-2-ones bearing a thiazole moiety from enaminonitriles showcases the versatility of these compounds in organic synthesis (Bondock et al., 2014).

Anticancer and Anti-inflammatory Agents

Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These studies provide valuable insights into the structural-activity relationships that underpin their biological effectiveness (Rahmouni et al., 2016).

Antioxidant Activities

The antioxidant properties of novel indane-amide substituted derivatives, including pyrazole, pyrimidine, and 2-pyrone derivatives, have been explored, demonstrating promising antioxidant activities. This research contributes to the development of new antioxidant agents with potential therapeutic applications (Mohamed & El-Sayed, 2019).

Fluorescence Binding Studies

Studies on the fluorescence binding of p-hydroxycinnamic acid derivatives with bovine serum albumin have revealed the potential of these compounds for investigating protein interactions. Such studies are crucial for understanding the pharmacokinetics and pharmacodynamics of therapeutic agents (Meng et al., 2012).